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Compound of Interest

Compound Name: Sert-IN-2

Cat. No.: B10857122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and intraperitoneal (IP)

administration of Sert-IN-2, a potent and selective serotonin reuptake transporter (SERT)

inhibitor. The information is intended to guide researchers in designing and executing in vivo

studies to investigate the pharmacological effects of this compound.

Compound Information
Sert-IN-2 is a high-affinity inhibitor of the serotonin transporter, demonstrating potential for in

vivo applications due to its ability to cross the blood-brain barrier.[1] Its primary mechanism of

action is the blockade of serotonin reuptake into presynaptic neurons, thereby increasing the

concentration of serotonin in the synaptic cleft and enhancing serotonergic neurotransmission.

Physicochemical Properties
Property Value Reference

IC50 (SERT) 0.58 nM [1]

Bioavailability (Rat) 83.28% [1]

Blood-Brain Barrier

Permeability
Permeable [1]
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Solubility
Sert-IN-2 is sparingly soluble in aqueous solutions. For in vivo applications, a suitable vehicle

is required to ensure complete dissolution and bioavailability. The following table summarizes a

recommended solvent system.

Solvent Component Percentage

DMSO 10%

PEG300 40%

Tween-80 5%

Saline (0.9% NaCl) 45%

This formulation has been shown to achieve a clear solution with a Sert-IN-2 concentration of

at least 5 mg/mL.[1]

Experimental Protocols
Preparation of Sert-IN-2 Formulation for Intraperitoneal
Injection
This protocol details the preparation of a 1 mg/mL stock solution of Sert-IN-2 suitable for

intraperitoneal injection in mice.

Materials:

Sert-IN-2 powder

Dimethyl sulfoxide (DMSO), sterile

Polyethylene glycol 300 (PEG300), sterile

Tween-80, sterile

Saline (0.9% NaCl), sterile
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Sterile microcentrifuge tubes

Sterile syringes and needles (25-27 gauge recommended for mice)[2][3]

Vortex mixer

Water bath or heating block (optional)

Procedure:

Calculate Required Amounts: Determine the total volume of the final formulation needed

based on the number of animals and the desired dose.

Weigh Sert-IN-2: Accurately weigh the required amount of Sert-IN-2 powder in a sterile

microcentrifuge tube.

Initial Dissolution in DMSO: Add the calculated volume of DMSO to the Sert-IN-2 powder.

Vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., in a 37°C

water bath) can aid dissolution if precipitation occurs.[1]

Add PEG300: Add the calculated volume of PEG300 to the DMSO/Sert-IN-2 solution. Vortex

until the solution is homogeneous.

Add Tween-80: Add the calculated volume of Tween-80 and vortex thoroughly.

Add Saline: Slowly add the calculated volume of sterile saline to the mixture while vortexing

to prevent precipitation.

Final Mixing: Vortex the final solution for an additional 1-2 minutes to ensure homogeneity.

The final solution should be clear.

Storage: It is recommended to prepare the formulation fresh on the day of the experiment. If

short-term storage is necessary, store at 2-8°C and protect from light. Visually inspect for any

precipitation before use.

Intraperitoneal Injection Protocol in Mice
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This protocol provides a step-by-step guide for the safe and effective intraperitoneal

administration of the prepared Sert-IN-2 formulation to mice.

Recommended Dosage:

A dosage range of 1-10 mg/kg has been shown to be effective in rats for inhibiting serotonin

uptake.[1] While a specific dose-response curve for Sert-IN-2 in mice has not been extensively

published, a starting dose within this range is recommended, with subsequent dose

optimization based on experimental outcomes.

Procedure:

Animal Handling and Restraint:

Gently handle the mouse to minimize stress.

Securely restrain the mouse by scruffing the neck and back skin to immobilize the head

and body. The animal's abdomen should be facing upwards.[2]

Injection Site Identification:

Locate the lower right or left quadrant of the abdomen. This area is preferred to avoid

puncturing the cecum (more prominent on the left side) or the bladder.[2][3]

Injection:

Use a new, sterile 25-27 gauge needle for each animal.[2][3]

Insert the needle at a 15-20 degree angle with the bevel facing up.

Gently aspirate by pulling back the plunger to ensure the needle has not entered a blood

vessel or internal organ. If blood or yellowish fluid appears, discard the syringe and

prepare a new one.[3]

Slowly inject the calculated volume of the Sert-IN-2 formulation. The maximum

recommended injection volume for mice is 10 mL/kg.[3][4]

Post-Injection Monitoring:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b10857122?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4724252/
https://www.benchchem.com/product/b10857122?utm_src=pdf-body
https://uac.arizona.edu/sites/default/files/2024-08/UAC-Mouse-Intraperitoneal-Injection_0.pdf
https://uac.arizona.edu/sites/default/files/2024-08/UAC-Mouse-Intraperitoneal-Injection_0.pdf
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://uac.arizona.edu/sites/default/files/2024-08/UAC-Mouse-Intraperitoneal-Injection_0.pdf
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://www.benchchem.com/product/b10857122?utm_src=pdf-body
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://www.med.unc.edu/pru/services/injections-and-dosing/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully return the mouse to its cage.

Monitor the animal for any signs of distress, such as lethargy, abnormal posture, or signs

of pain at the injection site.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Sert-IN-2 and the experimental

workflow for its preparation and administration.
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Caption: Mechanism of action of Sert-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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